Cas no 701209-98-5 (3,3-bis(bromomethyl)-2H,3H,4H-thieno3,4-b1,4dioxepine)

• Product Name: 3,3-bis(bromomethyl)-2H,3H,4H-thieno3,4-b1,4dioxepine
• CAS No: 701209-98-5
• MF: C₉H₁₀Br₂O₂S
• MW: 342.047500133514
• CID: 547679
• PubChem ID: 59591622
• Update Time: 2025-07-01

3,3-bis(bromomethyl)-2H,3H,4H-thieno3,4-b1,4dioxepine Chemical and Physical Properties

Names and Identifiers

• 2H-Thieno[3,4-b][1,4]dioxepin, 3,3-bis(bromomethyl)-3,4-dihydro-
• 3,3-bis(bromomethyl)-2,4-dihydrothieno[3,4-b][1,4]dioxepine
• 2H-Thieno[3,4-b][1,4]dioxepin,3,3-bis(bromomethyl)-3,4-dihydro
• 3,3-bis(bromomethyl)-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine
• JSDPDQPADLMIHM-UHFFFAOYSA-N
• 3,3-bis(bromomethyl)-2H,3H,4H-thieno3,4-b1,4dioxepine
• E85501
• 2H-Thieno[3,4-b][1,4]dioxepin,3,3-bis(bromomethyl)-3,4-dihydro-
• SCHEMBL181627
• EN300-1708024
• 3,3-Bis(bromomethyl)-2H,3H,4H-thieno[3,4-b][1,4]dioxepine
• 701209-98-5
• BDB20998
• BS-52663
• DTXSID70732447
• 3,3-BIS(BROMOMETHYL)-2H,4H-THIENO[3,4-B][1,4]DIOXEPINE

• Inchi： 1S/C9H10Br2O2S/c10-3-9(4-11)5-12-7-1-14-2-8(7)13-6-9/h1-2H,3-6H2
• InChI Key： JSDPDQPADLMIHM-UHFFFAOYSA-N
• SMILES： BrCC1(CBr)COC2=CSC=C2OC1

Computed Properties

• Exact Mass: 339.87700
• Monoisotopic Mass: 339.87683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7
• XLogP3: 3

Experimental Properties

• PSA: 46.70000
• LogP: 3.29550

Additional information on 3,3-bis(bromomethyl)-2H,3H,4H-thieno3,4-b1,4dioxepine

3,3-Bis(bromomethyl)-2H,3H,4H-thieno[3,4-b][1,4]dioxepine: A Comprehensive Overview

3,3-Bis(bromomethyl)-2H,3H,4H-thieno[3,4-b][1,4]dioxepine, also known by its CAS Registry Number 701209-98-5, is a unique organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thienodioxepines, which are fused heterocyclic systems combining sulfur and oxygen atoms. The molecule's structure is characterized by a thieno[3,4-b][1,4]dioxepine core with two bromomethyl substituents at the 3-position. This combination of functional groups and heteroatoms imparts distinctive chemical properties that make it a subject of interest for both academic research and potential industrial applications.

The synthesis of 3,3-bis(bromomethyl)-2H,3H,4H-thieno[3,4-b][1,4]dioxepine involves a multi-step process that typically begins with the preparation of the thienodioxepine skeleton. Recent studies have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, researchers have employed ring-closing metathesis reactions using Grubbs catalysts to construct the dioxepine ring system efficiently. The introduction of bromomethyl groups at the 3-position is achieved through alkylation reactions or electrophilic substitution methods. These advancements in synthetic methodology have significantly enhanced the accessibility of this compound for further studies.

The structural features of 701209-98-5 contribute to its unique chemical reactivity. The thienodioxepine core exhibits aromaticity due to conjugation across the sulfur and oxygen atoms, which stabilizes the molecule and influences its electronic properties. The presence of bromomethyl groups introduces additional functionality, such as electrophilic sites for nucleophilic substitution reactions. This combination makes the compound a versatile building block in organic synthesis. Recent research has demonstrated its utility in constructing bioactive molecules and advanced materials.

In terms of applications, 3,3-bis(bromomethyl)-2H,3H,4H-thieno[3,4-b][1,4]dioxepine has shown promise in drug discovery efforts. Its ability to act as a scaffold for assembling complex molecular architectures has been exploited in the design of potential anticancer agents. For example, studies have reported that derivatives of this compound exhibit selective cytotoxicity against cancer cell lines while sparing normal cells. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its rigid and planar structure makes it an attractive candidate for use in organic electronics. Researchers have investigated its properties as a component in light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in this area have highlighted its ability to enhance device performance by improving charge transport properties.

The safety and handling of 701209-98-5 are critical considerations due to its chemical reactivity. While it is not classified as a hazardous substance under standard conditions, proper precautions should be taken during synthesis and handling to avoid exposure to sensitive environments or prolonged contact with skin or eyes. Occupational exposure limits and storage recommendations should be adhered to ensure safe working practices.

In conclusion, 3,3-bis(bromomethyl)-2H, 3H, 4H-thieno[ [ ]dioxepine (CAS No.: 701209-98-5) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials development. As research continues to uncover new applications and optimize its properties, 701209-98-5 warrants further exploration as a key player in advancing modern chemistry and technology.